(3R,4R)-rel-4-Fluoropiperidin-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Structural Analysis in Pharmaceuticals
(3R,4S)- and (3S,4R)- 4-(4-fluorophenyl)-3-hydroxylmethyl- 1-methylpiperidine, intermediates in the synthesis of pharmaceuticals like paroxetine and femoxetine, have been studied using vibrational circular dichroism (VCD) spectroscopy. This study provides insights into the solution structures of these compounds and demonstrates the sensitivity of VCD to geometry changes in chiral pharmaceuticals (Urbanová et al., 2002).
Enantioselective Synthesis
The first enantioselective synthesis route for both enantiomers of cis-1-Boc-3-fluoropiperidin-4-ol, an important building block in medicinal chemistry, was developed using a modified cinchona alkaloid catalyst. This process highlights the versatility of primary amines in achieving enantioselective fluorination, which is crucial for producing enantiopure material in pharmaceuticals (Shaw et al., 2013).
Synthesis of Aminohydroxylated Piperidine Alkaloid Analogs
Enantiomerically pure trans-(3R,4R)-4-aminopiperidin-3-ols were synthesized as precursors for natural and synthetic aminohydroxylated piperidine alkaloid analogs. The synthesis involved the reaction of enantiomerically pure (3R,4S)-3,4-epoxypiperidine with amines, highlighting the compound's role in synthesizing bioactive molecules (Grishina et al., 2011).
Radiolabelling for PET Imaging
The study on radiolabelling of 1,4-disubstituted 3-[(18)F]fluoropiperidines aimed to develop novel radiotracers for positron emission tomography (PET). This research demonstrates the potential of 3-fluoropiperidine as a building block in medicinal chemistry for the pharmacomodulation of piperidine-containing compounds, although the initial attempts at visualizing NR2B NMDA receptors were not entirely successful (Koudih et al., 2012).
Synthesis of Fluorinated Pharmaceuticals
The synthesis of 4-aminomethyl-4-fluoropiperidines and 3-aminomethyl-3-fluoropyrrolidines represents a key step in producing bifunctional building blocks for fluorinated pharmaceutical compounds. The process involves regioselective bromofluorination, emphasizing the significance of fluorinated azaheterocycles in pharmaceutical synthesis (Verniest et al., 2010).
Aza-Prins Cyclization for Fluoropiperidine Synthesis
The aza-Prins cyclization method was utilized for the synthesis of 4-fluoropiperidines. This method, involving the reaction of aldehydes with N-tosyl homoallylamine, provides a simple, convenient, and cost-effective approach for preparing 4-fluoropiperidines, demonstrating the compound's utility in organic synthesis (Yadav et al., 2010).
Properties
IUPAC Name |
(3R,4R)-4-fluoropiperidin-3-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10FNO/c6-4-1-2-7-3-5(4)8/h4-5,7-8H,1-3H2/t4-,5-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJAXOFJRWIZALN-RFZPGFLSSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC(C1F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNC[C@H]([C@@H]1F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
119.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.